Cas no 1923069-45-7 (5-(Benzyloxy)-4-methoxy-N1-phenylbenzene-1,2-diamine)

• Product Name: 5-(Benzyloxy)-4-methoxy-N1-phenylbenzene-1,2-diamine
• CAS No: 1923069-45-7
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 5745309
• PubChem ID: 72699042
• Update Time: 2025-05-19

5-(Benzyloxy)-4-methoxy-N1-phenylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• SB83191
• 5-(BENZYLOXY)-4-METHOXY-N1-PHENYLBENZENE-1,2-DIAMINE
• 1923069-45-7
• 1,2-Benzenediamine, 4-methoxy-N1-phenyl-5-(phenylmethoxy)-
• 5-(Benzyloxy)-4-methoxy-N1-phenylbenzene-1,2-diamine

• Inchi： 1S/C20H20N2O2/c1-23-19-12-17(21)18(22-16-10-6-3-7-11-16)13-20(19)24-14-15-8-4-2-5-9-15/h2-13,22H,14,21H2,1H3
• InChI Key： FLCVXXDKMLZEIS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(=CC(=C(C=1)NC1C=CC=CC=1)N)OC

Computed Properties

• Exact Mass: 320.152477885g/mol
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 486.4±45.0 °C(Predicted)
• pka: 5.07±0.13(Predicted)

Additional information on 5-(Benzyloxy)-4-methoxy-N1-phenylbenzene-1,2-diamine

Comprehensive Overview of 5-(Benzyloxy)-4-methoxy-N1-phenylbenzene-1,2-diamine (CAS No. 1923069-45-7)

5-(Benzyloxy)-4-methoxy-N1-phenylbenzene-1,2-diamine is a specialized organic compound with significant potential in pharmaceutical and material science research. Its unique structure, featuring a benzyloxy and methoxy substitution pattern, makes it a valuable intermediate for synthesizing complex molecules. With the growing interest in small-molecule drug discovery and functional materials, this compound has garnered attention for its versatile applications.

The compound's CAS number, 1923069-45-7, serves as a critical identifier in chemical databases, ensuring precise tracking in research and development workflows. Researchers often search for "5-(Benzyloxy)-4-methoxy-N1-phenylbenzene-1,2-diamine synthesis" or "CAS 1923069-45-7 applications" to explore its utility in heterocyclic chemistry and medicinal chemistry. Its structural motifs are particularly relevant to kinase inhibitor design and fluorescent probe development, aligning with trends in precision medicine and bioimaging.

From a synthetic perspective, 5-(Benzyloxy)-4-methoxy-N1-phenylbenzene-1,2-diamine exemplifies the importance of protective group strategies in multi-step organic synthesis. The benzyloxy group offers stability under diverse reaction conditions, while the methoxy substituent influences electronic properties, making it a subject of "structure-activity relationship (SAR) studies." These features resonate with current searches on "aromatic amine derivatives" and "electron-rich building blocks," reflecting industrial demand for tailored molecular architectures.

In the context of green chemistry, researchers are investigating eco-friendly protocols for producing this diamine derivative. Queries like "sustainable synthesis of benzyloxy-substituted diamines" highlight the shift toward catalytic methods and solvent-free reactions. The compound's potential in polymeric materials also aligns with searches for "high-performance polymer precursors," as its rigid backbone may enhance thermal stability in advanced composites.

Analytical characterization of CAS 1923069-45-7 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy, addressing common questions about "diamine compound characterization techniques." Its storage stability under inert atmospheres is another frequent topic, crucial for maintaining reagent integrity in high-throughput screening applications.

As the scientific community explores targeted drug delivery systems, the N1-phenyl moiety in this diamine presents opportunities for molecular conjugation. This relevance is evident in rising searches for "bioconjugation reagents" and "linker chemistry." Furthermore, its potential role in organic electronics—such as OLED materials—connects to trending inquiries about "conductive small molecules."

In summary, 5-(Benzyloxy)-4-methoxy-N1-phenylbenzene-1,2-diamine represents a multifaceted compound bridging pharmaceutical innovation and material science. Its documented CAS registration (1923069-45-7) ensures reproducibility, while its structural features continue to inspire research across interdisciplinary domains, from catalysis to biomaterials engineering.